Cas no 194853-86-6 (4-Fluoro-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-Fluoro-2-(trifluoromethyl)benzonitrile
• CAS No: 194853-86-6
• MF: C₈H₃F₄N
• MW: 189.10973572731
• MDL: MFCD00061283
• CID: 66478
• PubChem ID: 87570083
• Update Time: 2025-04-18

4-Fluoro-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(trifluoromethyl)benzonitrile
• 2-Cyano-5-fluorobenzotrifluoride~alpha,alpha,alpha,4-Tetrafluoro-o-tolunitrile
• 2-TRIFLUOROMETHYL-4-FLUOROBENZONITRILE
• 4-Fluoro-2-(trifluoromethl)benzonitrile
• 4-Fluoro-2-trifluoromethylbenzonitrile
• 2-Cyano-5-fluorobenzotrifluoride
• 4-cyano-(3-trifluoromethyl)fluorobenzene
• 4-cyano-3-(trifluoromethyl)phenyl fluoride
• 4-fluoro-2-(trifluoromethyl)benzenecarbonitrile
• 4-fluoro-2-(trifluoromethyl)-benzonitrile
• 4-fluoro-2-trifluoromethylphenyl-benzonitrile
• 4-Fluoro-2-trifluoro
• à,à,à,4-tetrafluoro-o-tolunitrile
• 4 - fluoro - 2-3 Methyl cyanobenzene
• Benzonitrile, 4-fluoro-2-(trifluoroMethyl)-
• 4-Fluoro-2-(trifluoromethyl)benzonitrile97%
• 4-Fluoro-2-(trifluoromethyl)benzonitrile 97%
• 4-Fluoro-2-trifluoromethyl-benzonitrile
• alpha,alpha,alpha,4-Tetrafluoro-o-tolunitrile
• LCCPQUYXMFXCAC-UHFFFAOYSA-N
• 2-(trifluoromethyl)-4-fluorobenzonitrile
• 4-fluoro-2-(trifluoromethyl) benzonitrile
• PubChem4802
• 4-Fluoro-2-(trifluorom
• DTXSID80345507
• MFCD00061283
• 4-fluoro-2-(trifluromethyl)-benzonitrile
• J-515353
• 4- fluoro-2-trifluoromethyl-benzonitrile
• SCHEMBL221383
• 4-fluoro-2-trifluoromethyl benzonitrile
• 4fluoro-2-(trifluoromethyl)benzonitrile
• 4-Fluoro-2-(trifluoromethyl)benzonitrile, AldrichCPR
• AM20030266
• SY001114
• 4-fluoro-2-(tri-fluoromethyl)benzonitrile
• PS-8419
• TD1084
• LCCPQUYXMFXCAC-UHFFFAOYSA-
• 194853-86-6
• CS-W002289
• 2-trifluoromethyl-4-fluoro-benzonitrile
• 4-fluoro-2-trifluoromethylbenzo-nitrile
• AC-2435
• FT-0618447
• InChI=1/C8H3F4N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H
• EN300-37267
• AKOS005064075
• F0309
• Z381079724
• STL553831
• BBL100265
• DTXCID80296580
• 4-Fluoro-2-(trifluoromethyl)benzonitrile;2-Trifluoromethyl-4-fluorobenzonitrile
• DB-028872

• MDL： MFCD00061283
• Inchi： 1S/C8H3F4N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H
• InChI Key： LCCPQUYXMFXCAC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C#N)F)(F)F

Computed Properties

• Exact Mass: 189.02000
• Monoisotopic Mass: 189.020162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: solid
• Density: 1.350(lit.)
• Melting Point: 45.0 to 48.0 deg-C
• Boiling Point: 204.1°C at 760 mmHg
• Flash Point: 194-196℃
• Refractive Index: 1.443
• Water Partition Coefficient: Insoluble in water. Solubility in methanol is almost transparent.
• PSA: 23.79000
• LogP: 2.71618
• Solubility: Insoluble in water

4-Fluoro-2-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3276
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons